Cas no 97997-76-7 (2,4,5,6-Tetramethylbenzenedisulfonyl Dichloride)

2,4,5,6-Tetramethylbenzenedisulfonyl Dichloride structure
97997-76-7 structure
Product Name:2,4,5,6-Tetramethylbenzenedisulfonyl Dichloride
CAS No:97997-76-7
MF:C10H12Cl2O4S2
MW:331.235878944397
MDL:MFCD00191502
CID:803302
PubChem ID:87577320
Update Time:2025-04-19

2,4,5,6-Tetramethylbenzenedisulfonyl Dichloride Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedisulfonyldichloride, 2,4,5,6-tetramethyl-
    • 2,4,5,6-Tetramethylbenzenedisulfonyl Dichloride
    • Isodurenedisulfonyl Dichloride
    • 2,4,5,6-Tetramethylbenzenedisulfonyldichloride
    • AB1011510
    • 2,4,5,6-tetramethylbenzene-1,3-disulfonyl dichloride
    • 1,3-Benzenedisulfonyldichloride,2,4,5,6-tetramethyl-
    • 2,4,5,6-Tetramethylbenzene-1,3-disulfonyl chloride
    • T73109
    • T1562
    • 2,4,5,6-Tetramethylbenzenedisulfonyl Dichloride, >/=98%
    • MFCD00191502
    • 97997-76-7
    • BS-22797
    • SCHEMBL2266101
    • TETRAMETHYLBENZENE-1,3-DISULFONYL DICHLORIDE
    • MDL： MFCD00191502
    • Inchi： 1S/C10H12Cl2O4S2/c1-5-6(2)9(17(11,13)14)8(4)10(7(5)3)18(12,15)16/h1-4H3
    • InChI Key： YEYQIYAYJJXKFB-UHFFFAOYSA-N
    • SMILES： ClS(C1C(C)=C(C)C(C)=C(C=1C)S(=O)(=O)Cl)(=O)=O

Computed Properties

  • Exact Mass: 329.95500
  • Monoisotopic Mass: 329.9554066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.454
  • Melting Point: 136 °C
  • Boiling Point: 458.927°C at 760 mmHg
  • Flash Point: 231.351°C
  • Refractive Index: 1.55
  • PSA: 85.04000
  • LogP: 4.93680
  • Solubility: Not determined

2,4,5,6-Tetramethylbenzenedisulfonyl Dichloride Security Information

2,4,5,6-Tetramethylbenzenedisulfonyl Dichloride Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,4,5,6-Tetramethylbenzenedisulfonyl Dichloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T867874-1g
2,4,5,6-Tetramethylbenzenedisulfonyl Dichloride
 97997-76-7 ≥98%
1g
 ￥253.80 2022-09-28
TRC
T889753-50mg
2,4,5,6-Tetramethylbenzenedisulfonyl Dichloride
 97997-76-7
50mg
 $ 50.00 2022-06-02
TRC
T889753-100mg
2,4,5,6-Tetramethylbenzenedisulfonyl Dichloride
 97997-76-7
100mg
 $ 65.00 2022-06-02
TRC
T889753-500mg
2,4,5,6-Tetramethylbenzenedisulfonyl Dichloride
 97997-76-7
500mg
 $ 80.00 2022-06-02
eNovation Chemicals LLC
D747640-5g
2,4,5,6-Tetramethylbenzenedisulfonyl Dichloride
 97997-76-7 98.0%
5g
 $385 2024-06-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T1562-5g
2,4,5,6-Tetramethylbenzenedisulfonyl Dichloride
 97997-76-7 98.0%(T)
5g
 ￥820.0 2022-06-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1238808-5g
2,4,5,6-Tetramethylbenzenedisulfonyl Dichloride
 97997-76-7 98%
5g
 ￥6960.00 2024-04-23
eNovation Chemicals LLC
D747640-1g
2,4,5,6-Tetramethylbenzenedisulfonyl Dichloride
 97997-76-7 98.0%
1g
 $180 2024-06-07
Ambeed
A229476-5g
2,4,5,6-Tetramethylbenzene-1,3-disulfonyl dichloride
 97997-76-7 98%
5g
 $114.0 2024-04-16
Key Organics Ltd
BS-22797-5g
2,4,5,6-Tetramethylbenzenedisulfonyl dichloride
 97997-76-7 >95%
5g
 £286.00 2025-02-09

2,4,5,6-Tetramethylbenzenedisulfonyl Dichloride Production Method

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